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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Decyl acetate (C12H2402), a fatty acid ester with the CAS number 112-17-4, is a colorless
liquid recognized for its characteristic waxy, fruity, and slightly floral aroma. This comprehensive
technical guide provides a detailed overview of its chemical and physical properties,
experimental protocols for its synthesis and analysis, and an exploration of its role as an insect
pheromone.

Chemical and Physical Properties

Decyl acetate is primarily utilized in the flavor and fragrance industries.[1] Its physical and
chemical properties are summarized in the tables below.
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Property Value Reference
Molecular Formula C12H2402 [2]
Molecular Weight 200.32 g/mol [2]
Appearance Colorless liquid [1]
Odor Fruity, pear-like, waxy [1]
Density 0.863 g/mL at 25 °C [3]
Boiling Point 126-127 °C at 20 mmHg [3]
Melting Point -15.03 °C [4]
Flash Point >93.3 °C (> 200.0 °F) Closed )
Cup
Refractive Index n20/D 1.427 [3]

B Insoluble in water; soluble in
Solubility ) [6]
alcohol and oils

Spectral Data

The structural identification of decyl acetate is supported by various spectroscopic techniques.
Key spectral data are provided below.

Spectroscopic Technique Key Data Reference
1H NMR Spectral data available [7]
13C NMR Spectral data available [7]
IR Spectroscopy Spectral data available [8]

Key fragments and spectral
Mass Spectrometry data available [4]

Experimental Protocols
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Detailed methodologies for the synthesis, purification, and analysis of decyl acetate are crucial
for research and development. The following sections provide comprehensive experimental
protocols.

Synthesis of Decyl Acetate via Fischer Esterification

This protocol describes the synthesis of decyl acetate from 1-decanol and glacial acetic acid
using sulfuric acid as a catalyst.

Materials:

e 1-Decanol

e Glacial Acetic Acid

e Concentrated Sulfuric Acid

o Diethyl ether

» 5% Sodium Bicarbonate solution
o Saturated Sodium Chloride (brine) solution
e Anhydrous Magnesium Sulfate

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

o Erlenmeyer flask

» Rotary evaporator

« Distillation apparatus
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Procedure:

e Reaction Setup: In a round-bottom flask, combine 1-decanol and a molar excess of glacial
acetic acid. Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 2-
3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and add diethyl ether to dissolve the organic components.

e Washing:

o Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the excess
acetic acid and the sulfuric acid catalyst. Vent the separatory funnel frequently to release
the pressure from the evolved carbon dioxide.

o Wash the organic layer with water.
o Finally, wash with a saturated sodium chloride (brine) solution to remove residual water.[9]
e Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

» Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary
evaporator.

 Purification: Purify the crude decyl acetate by fractional distillation under reduced pressure.
Collect the fraction boiling at 126-127 °C at 20 mmHg.[3]

Diagram of Fischer Esterification Workflow:
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Fischer Esterification Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This protocol outlines the analysis of the synthesized decyl acetate for purity and structural
confirmation.

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fatty acid ester analysis (e.g., DB-5ms)
Procedure:

o Sample Preparation: Dilute a small amount of the purified decyl acetate in a suitable
solvent, such as hexane or ethyl acetate.

e Injection: Inject a 1 L aliquot of the prepared sample into the GC injector port.
e GC Conditions:
o Injector Temperature: 250 °C

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 80 °C), hold for a
few minutes, then ramp up to a final temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

o Carrier Gas: Helium at a constant flow rate.
» MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: Scan from a suitable m/z range (e.g., 40-400 amu).

o Data Analysis: Identify the decyl acetate peak based on its retention time and compare the
obtained mass spectrum with a reference spectrum from a database (e.g., NIST).
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Diagram of GC-MS Analysis Workflow:
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GC-MS Analysis Workflow

Biological Activity: Insect Pheromone

Decyl acetate is known to function as a synthetic pheromone, attracting male false codling
moths (Cryptophlebia leucotreta).[10] The following experimental protocols are representative
of methods used to evaluate the behavioral response of insects to pheromones.

Electroantennography (EAG) Bioassay

EAG is a technique used to measure the electrical response of an insect's antenna to a volatile
compound.[1]

Materials:

e Decyl acetate

e Solvent (e.g., hexane)

 Insect specimens (e.g., male false codling moths)

» EAG system (micromanipulators, electrodes, amplifier, data acquisition system)
» Dissection microscope

o Humidified and purified air delivery system

Procedure:
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» Antenna Preparation: An antenna is excised from a live, immobilized insect under a
dissection microscope.

o Electrode Placement: The base and the tip of the excised antenna are placed in contact with
two electrodes containing a conductive solution.

» Stimulus Delivery: A continuous stream of humidified and purified air is passed over the
antenna. A puff of air containing a known concentration of decyl acetate is introduced into
the airstream.

o Data Recording: The electrical potential change (depolarization) across the antenna is
recorded. The amplitude of the response is indicative of the sensitivity of the antennal
receptors to the compound.

Wind Tunnel Bioassay

A wind tunnel is used to observe the upwind flight behavior of insects in response to a
pheromone plume.

Materials:

Wind tunnel

Decyl acetate

Dispenser (e.g., rubber septum)

Insect specimens

Video recording equipment
Procedure:

e Pheromone Source: A dispenser is loaded with a specific dose of decyl acetate and placed
at the upwind end of the wind tunnel.

¢ |nsect Release: Insects are released at the downwind end of the tunnel.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/product/b1670159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Behavioral Observation: The flight behavior of the insects is observed and recorded. Key
behaviors to note include taking flight, upwind flight orientation, and contact with the
pheromone source.

Diagram of Insect Olfactory Signaling Pathway:
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Insect Olfactory Signaling Pathway

Safety and Handling

Decyl acetate is a combustible liquid and should be handled with appropriate safety
precautions.[5] It may cause mild skin and eye irritation.[5] Always consult the Safety Data
Sheet (SDS) before use and handle in a well-ventilated area, wearing appropriate personal
protective equipment (PPE), including gloves and safety glasses.

Conclusion

Decyl acetate is a versatile compound with significant applications in the flavor, fragrance, and
pest management industries. The detailed technical information and experimental protocols
provided in this guide serve as a valuable resource for researchers and professionals engaged
in the study and application of this fatty acid ester. Further research into its biological activities
and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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